Cas no 85124-22-7 (12,13-Epoxy-4β-[[(2Z,4E)-6-[2-(2,5-dihydro-5-oxofuran-3-yl)ethoxy]-7-hydroxy-1-oxo-2,4-octadienyl]oxy]trichothec-9-en-15-ol)

• Product Name: 12,13-Epoxy-4β-[[(2Z,4E)-6-[2-(2,5-dihydro-5-oxofuran-3-yl)ethoxy]-7-hydroxy-1-oxo-2,4-octadienyl]oxy]trichothec-9-en-15-ol
• CAS No: 85124-22-7
• Molecular Formula: C₂₉H₃₈O₉
• Molecular Weight: 530.60662984848
• CID: 1838339

12,13-Epoxy-4β-[[(2Z,4E)-6-[2-(2,5-dihydro-5-oxofuran-3-yl)ethoxy]-7-hydroxy-1-oxo-2,4-octadienyl]oxy]trichothec-9-en-15-ol Properties

Names and Identifiers

• 12,13-Epoxy-4β-[[(2Z,4E)-6-[2-(2,5-dihydro-5-oxofuran-3-yl)ethoxy]-7-hydroxy-1-oxo-2,4-octadienyl]oxy]trichothec-9-en-15-ol
• Roridin L-2
• (2'E)-Roridin L-2
• Roridin L 2
• (+)-Roridin L-2
• [4beta(2Z,4E)]-4-[6-[2-(2,5-Dihydro-5-oxo-3-furanyl)ethoxy]-7-hydroxy-2,4-octadienoate] 12,13-epoxytrichothec-9-ene-4,15-diol

• InChIKey： JGIYRVDWRBKREW-HXVZLYFYSA-N
• Inchi： 1S/C29H38O9/c1-18-8-10-28(16-30)23(12-18)37-24-14-22(27(28,3)29(24)17-36-29)38-25(32)7-5-4-6-21(19(2)31)34-11-9-20-13-26(33)35-15-20/h4-7,12-13,19,21-24,30-31H,8-11,14-17H2,1-3H3/b6-4+,7-5+/t19?,21?,22-,23-,24-,27-,28-,29+/m1/s1
• SMILES： O1C([H])([H])[C@]21[C@@]1([H])C([H])([H])[C@]([H])([C@]2(C([H])([H])[H])[C@@]2(C([H])([H])O[H])C([H])([H])C([H])([H])C(C([H])([H])[H])=C([H])[C@@]2([H])O1)OC(/C(/[H])=C(\[H])/C(/[H])=C(\[H])/C([H])(C([H])(C([H])([H])[H])O[H])OC([H])([H])C([H])([H])C1=C([H])C(=O)OC1([H])[H])=O

Computed Properties

• Exact Mass: 530.252
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 11
• Monoisotopic Mass: 530.252
• Heavy Atom Count: 38
• Complexity: 1080
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.09
• Topological Polar Surface Area: 124A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Trichothecenes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Trichothecenes